Cas no 7335-17-3 (3,5-Dimethyl-4-octanone, erythro + threo)

3,5-Dimethyl-4-octanone, erythro + threo Properties

Names and Identifiers

• 3,5-Dimethyl-4-octanone, erythro + threo
• 3,5-Dimethyl-4-octanone
• 3,5-dimethyloctan-4-one
• 4-Octanone,3,5-dimethyl
• SCHEMBL1482996
• MFCD00027147
• HIYIOWIWNUWNKQ-UHFFFAOYSA-N
• FT-0636438
• 7335-17-3
• CS-0455383
• 3,5-Dimethyl-4-octanone, erythro + threo, 98%
• DTXSID00338017
• DB-055752
• DTXCID30289104
• +Expand

• MDL： MFCD00027147
• InChIKey： HIYIOWIWNUWNKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O/c1-5-7-9(4)10(11)8(3)6-2/h8-9H,5-7H2,1-4H3
• SMILES： CCCC(C)C(=O)C(C)CC

Computed Properties

• Exact Mass: 156.15100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 156.151415257g/mol
• Heavy Atom Count: 11
• Complexity: 118
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.03780
• PSA: 17.07000
• Refractive Index: 1.418
• Boiling Point: 190.1°C at 760 mmHg
• Flash Point: 54.1°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.816